2-Azido-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one
Overview
Description
2-Azido-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one (2-AEE) is a chemical compound containing an azido group, an ethoxy group, and an azabicycloheptan ring. It is a colorless, odorless, and crystalline solid at room temperature. 2-AEE is used in various scientific research applications, such as drug development, medicinal chemistry, and biochemistry. It is also used in laboratory experiments to study the mechanism of action, biochemical and physiological effects, and advantages and limitations of the compound.
Scientific Research Applications
Synthesis of Heterocycles
Azides are used in the synthesis of various heterocycles, which are crucial structures in many pharmaceuticals .
Pharmaceutical Testing
Compounds like the one are often used as reference standards in pharmaceutical testing to ensure accurate results .
Synthesis of Macrocycle Alkaloids
Azabicyclo compounds are key intermediates in synthesizing macrocyclic diamine alkaloids, which have potential therapeutic applications .
Construction of Bridged Aza-bicyclic Structures
These compounds can be functionalized to create a library of bridged aza-bicyclic structures with potential for diverse chemical applications .
Biological Evaluation
Some azabicyclo compounds have been evaluated for their cytotoxicity against various cancer cell lines, showing potential as therapeutic agents .
Medicinal Potential
The azabicyclo scaffold has shown diverse biological activities, including analgesic properties, highlighting its medicinal potential .
properties
IUPAC Name |
2-azido-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O2/c1-2-16-10-7-3-8(10)6-14(5-7)9(15)4-12-13-11/h7-8,10H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIJCMVPREJIIOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1C2CC1CN(C2)C(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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